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Compound of Interest

Compound Name: Tmprss6-IN-1 tfa

Cat. No.: B15579080 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed guidelines for the dissolution, storage, and handling of

Tmprss6-IN-1 TFA, a potent inhibitor of the transmembrane serine protease TMPRSS6 (also

known as Matriptase-2). Adherence to these protocols is crucial for maintaining the

compound's integrity and ensuring reproducible experimental outcomes.

Compound Information
Property Value Reference

Full Name
Tmprss6-IN-1 trifluoroacetate

salt
MedChemExpress

Target TMPRSS6 (Matriptase-2) MedChemExpress

Molecular Formula C35H41F3N8O6S2 MedChemExpress[1]

Molecular Weight 790.88 g/mol MedChemExpress[1]

Appearance Solid MedChemExpress[1]

Solubility Data
Quantitative solubility data is essential for the accurate preparation of stock and working

solutions. The solubility of Tmprss6-IN-1 TFA in a common laboratory solvent is provided

below.
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Solvent Solubility (mg/mL)
Molar
Concentration
(mM)

Notes

DMSO 125 158.05

Requires sonication

for complete

dissolution. It is

recommended to use

freshly opened,

anhydrous DMSO as

the compound is

hygroscopic.[1]

Storage and Stability
Proper storage is critical to prevent degradation of the compound.

Form
Storage
Temperature

Duration
Special
Instructions

Solid (as received) 4°C Not specified

Store in a tightly

sealed container,

protected from

moisture.[1]

Stock Solution -80°C 6 months

Aliquot to avoid

repeated freeze-thaw

cycles. Store in tightly

sealed vials.[1]

Stock Solution -20°C 1 month

Aliquot to avoid

repeated freeze-thaw

cycles. Store in tightly

sealed vials.[1]

Experimental Protocols
Preparation of a 100 mM DMSO Stock Solution
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Materials:

Tmprss6-IN-1 TFA solid

Anhydrous, high-purity Dimethyl Sulfoxide (DMSO)

Sterile, low-protein-binding microcentrifuge tubes

Calibrated analytical balance

Vortex mixer

Sonicator bath

Procedure:

Equilibrate: Allow the vial of Tmprss6-IN-1 TFA to reach room temperature before opening

to prevent condensation of moisture.

Weighing: Tare a sterile microcentrifuge tube on a calibrated analytical balance. Carefully

weigh out the desired amount of Tmprss6-IN-1 TFA. For example, to prepare 1 mL of a 100

mM stock solution, weigh out 79.09 mg of the compound.

Dissolution:

Add the appropriate volume of anhydrous DMSO to the microcentrifuge tube containing

the solid compound. To prepare a 100 mM stock solution with 79.09 mg of compound, add

1 mL of DMSO.

Vortex the solution vigorously for 1-2 minutes.

Place the tube in a sonicator bath for 10-15 minutes to ensure complete dissolution.

Visually inspect the solution to confirm that no particulates are present.

Aliquoting: To prevent degradation from repeated freeze-thaw cycles, aliquot the stock

solution into smaller, single-use volumes (e.g., 10-20 µL) in sterile, low-protein-binding

microcentrifuge tubes.
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Storage: Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for

short-term storage (up to 1 month).[1]

Preparation of Working Solutions
Procedure:

Thawing: Thaw a single aliquot of the stock solution at room temperature.

Dilution: Perform serial dilutions of the stock solution in your desired cell culture medium or

assay buffer to achieve the final working concentration.

Important: To avoid precipitation of the compound, it is recommended to add the DMSO

stock solution to the aqueous buffer or medium and mix immediately. Do not add the

aqueous solution directly to the concentrated DMSO stock.

The final concentration of DMSO in the assay should be kept as low as possible (typically

<0.5%) to avoid solvent-induced cellular toxicity or off-target effects. Always include a

vehicle control (medium or buffer with the same final concentration of DMSO) in your

experiments.

Signaling Pathway
Tmprss6-IN-1 is an inhibitor of TMPRSS6, a key negative regulator of hepcidin, the master

regulator of iron homeostasis. TMPRSS6, a type II transmembrane serine protease, is primarily

expressed in the liver. It functions by cleaving hemojuvelin (HJV), a co-receptor for the bone

morphogenetic protein (BMP) signaling pathway.[2][3][4] This cleavage attenuates the

BMP/SMAD signaling cascade, leading to decreased transcription of the hepcidin gene

(HAMP).[3][4] By inhibiting TMPRSS6, Tmprss6-IN-1 prevents the cleavage of HJV, thereby

enhancing BMP/SMAD signaling and increasing hepcidin production.[2][3][4] This ultimately

leads to decreased iron absorption from the intestine and reduced iron release from

macrophages.
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room temperature

Weigh compound into
a sterile tube

Add anhydrous DMSO

Vortex and sonicate
until fully dissolved

Aliquot into single-use
tubes

Store at -80°C or -20°C
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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